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Compound of Interest

Compound Name: 1,3-Dichloro-2-nitrobenzene

Cat. No.: B1583056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemical reduction of

1,3-dichloro-2-nitrobenzene to the corresponding aniline, 2,6-dichloroaniline. This

transformation is a crucial step in the synthesis of various pharmaceutical and agrochemical

compounds. The primary challenge in this reduction is the potential for dehalogenation, where

one or both chlorine atoms are removed along with the reduction of the nitro group. Careful

selection of reagents and reaction conditions is therefore critical to ensure high selectivity and

yield of the desired product.

Comparative Summary of Reduction Protocols
The following table summarizes various reaction conditions for the reduction of 1,3-dichloro-2-
nitrobenzene, offering a comparative overview of different methodologies.
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Experimental Workflow
The general workflow for the reduction of 1,3-dichloro-2-nitrobenzene involves the reaction

setup, monitoring, workup, and purification of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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